Cas no 99768-79-3 (2-(acetamidomethyl)butanoic acid)

• Product Name: 2-(acetamidomethyl)butanoic acid
• CAS No: 99768-79-3
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD21295751
• CID: 5302883
• PubChem ID: 65220445
• Update Time: 2025-09-25

2-(acetamidomethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(acetylamino)methyl]-
• 2-(acetamidomethyl)butanoic acid

• MDL： MFCD21295751
• Inchi： 1S/C7H13NO3/c1-3-6(7(10)11)4-8-5(2)9/h6H,3-4H2,1-2H3,(H,8,9)(H,10,11)
• InChI Key： ZHFXEEUXRAXVEZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CNC(C)=O)CC

Additional information on 2-(acetamidomethyl)butanoic acid

Recent Advances in the Study of 2-(Acetamidomethyl)butanoic Acid (CAS: 99768-79-3)

2-(Acetamidomethyl)butanoic acid (CAS: 99768-79-3) is a specialized chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique acetamidomethyl and butanoic acid functional groups, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a building block for more complex molecules. Recent studies have focused on elucidating its biochemical properties, synthetic pathways, and therapeutic applications, making it a subject of significant scientific interest.

One of the key areas of research involving 2-(acetamidomethyl)butanoic acid is its role in peptide synthesis. The compound's acetamidomethyl group serves as a protective moiety for thiol groups in cysteine residues, which is crucial for the synthesis of peptides and proteins. Recent advancements in solid-phase peptide synthesis (SPPS) have highlighted the utility of this compound in improving yield and purity, particularly in the production of therapeutic peptides. Studies have demonstrated that 2-(acetamidomethyl)butanoic acid can enhance the stability of intermediate products, thereby reducing side reactions and improving overall efficiency.

In addition to its applications in peptide synthesis, 2-(acetamidomethyl)butanoic acid has been investigated for its potential as a modulator of enzymatic activity. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound can act as selective inhibitors of certain enzymes involved in inflammatory pathways. For instance, one study reported that a modified version of 2-(acetamidomethyl)butanoic acid exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory drugs.

Another notable area of research involves the use of 2-(acetamidomethyl)butanoic acid in the synthesis of bioactive molecules. Recent work has explored its incorporation into larger, more complex structures, such as macrocycles and peptidomimetics, which are of interest in drug discovery. The compound's versatility as a building block has been demonstrated in the synthesis of these molecules, which often exhibit enhanced binding affinity and specificity for biological targets. For example, a study published in Organic Letters detailed the successful use of 2-(acetamidomethyl)butanoic acid in the construction of a macrocyclic inhibitor targeting a key protein in cancer cell proliferation.

Despite these promising developments, challenges remain in the widespread application of 2-(acetamidomethyl)butanoic acid. One issue is the scalability of its synthesis, as current methods often require multiple steps and yield moderate quantities. Recent efforts have focused on optimizing synthetic routes to improve efficiency and reduce costs. A study in Tetrahedron Letters reported a novel one-pot synthesis method that significantly streamlined the production process, offering a potential solution to this challenge. Additionally, further research is needed to fully understand the compound's pharmacokinetic and toxicological profiles, which are critical for its development as a therapeutic agent.

In conclusion, 2-(acetamidomethyl)butanoic acid (CAS: 99768-79-3) represents a valuable compound in chemical biology and pharmaceutical research, with diverse applications ranging from peptide synthesis to drug discovery. Recent studies have underscored its potential as a versatile building block and enzyme modulator, paving the way for future innovations. However, ongoing research is essential to address existing limitations and unlock its full potential in therapeutic and industrial applications. As the field continues to evolve, this compound is likely to remain a focal point of scientific inquiry and development.